Cas no 902298-92-4 (1-(4-chlorophenyl)methyl-6-fluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-(4-chlorophenyl)methyl-6-fluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 902298-92-4
• MF: C₂₃H₁₇ClFNO₃S
• MW: 441.9023873806
• CID: 6589741
• PubChem ID: 20874585
• Update Time: 2025-07-21

1-(4-chlorophenyl)methyl-6-fluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-6-fluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 1-[(4-chlorophenyl)methyl]-6-fluoro-3-(4-methylphenyl)sulfonylquinolin-4-one
• 902298-92-4
• F3407-2165
• 1-[(4-chlorophenyl)methyl]-6-fluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 1-(4-chlorobenzyl)-6-fluoro-3-tosylquinolin-4(1H)-one
• AKOS001838327

• Inchi： 1S/C23H17ClFNO3S/c1-15-2-9-19(10-3-15)30(28,29)22-14-26(13-16-4-6-17(24)7-5-16)21-11-8-18(25)12-20(21)23(22)27/h2-12,14H,13H2,1H3
• InChI Key： PPMNPGGFEZIDNJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 441.0601704g/mol
• Monoisotopic Mass: 441.0601704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 1-(4-chlorophenyl)methyl-6-fluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

Comprehensive Overview of 1-(4-chlorophenyl)methyl-6-fluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS No. 902298-92-4)

The compound 1-(4-chlorophenyl)methyl-6-fluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS No. 902298-92-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its complex structure featuring a dihydroquinolin-4-one core, this compound exhibits unique physicochemical properties, making it a subject of interest for drug discovery and advanced material applications. Researchers are particularly intrigued by its potential as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug design platforms.

Recent trends in computational chemistry and structure-activity relationship (SAR) studies have highlighted the importance of fluorinated compounds like this one. The presence of both fluoro and chlorophenyl groups contributes to enhanced binding affinity and metabolic stability – key parameters often queried in pharmaceutical development forums. Analytical techniques such as LC-MS and NMR spectroscopy are commonly employed to characterize this compound, as evidenced by frequent searches in scientific databases.

The 4-methylbenzenesulfonyl moiety in this structure has become particularly relevant in contemporary research, coinciding with growing interest in sulfonamide-based therapeutics. This aligns with current industry focus on targeted protein degradation strategies, where similar compounds are being explored as PROTAC components. The compound's heterocyclic framework also makes it valuable for fluorescence labeling applications, addressing a hot topic in bioimaging research.

From a synthetic chemistry perspective, the preparation of 1,4-dihydroquinolin-4-one derivatives like this compound involves sophisticated multi-step organic synthesis protocols. Recent publications have focused on optimizing yields through microwave-assisted synthesis and flow chemistry techniques – methodologies that dominate current organic chemistry search queries. The compound's crystalline properties have also been investigated for potential applications in organic electronics, connecting to trending searches about molecular semiconductors.

In pharmacological contexts, the dihydroquinolinone core of this compound shares structural features with several FDA-approved drugs, sparking interest in its bioisostere potential. Database analytics reveal growing searches for privileged scaffolds in medicinal chemistry, where this molecule's architecture fits perfectly. Its logP and polar surface area parameters (frequently calculated properties in drug design) suggest favorable blood-brain barrier permeability, making it relevant to CNS drug development discussions.

The compound's stability under various pH conditions and its photophysical properties have become subjects of recent investigations, corresponding to increased searches about compound characterization in different environments. Researchers are particularly interested in how the fluoro substituent at position 6 affects the molecule's electronic distribution – a hot topic in computational drug design circles.

With the pharmaceutical industry's shift toward fragment-based drug discovery, the 902298-92-4 compound serves as an excellent example of a versatile building block. Its modular structure allows for numerous structure-activity relationship modifications, addressing one of the most searched topics in contemporary medicinal chemistry. The presence of multiple hydrogen bond acceptors makes it particularly interesting for molecular docking studies, another area witnessing exponential growth in search volume.

From a safety perspective, proper handling of this compound requires standard laboratory precautions, though it doesn't fall under restricted categories. Recent search trends show increasing interest in green chemistry alternatives for synthesizing such complex molecules, with particular focus on catalytic methods and solvent reduction strategies. The compound's thermal stability data has also become a frequent search parameter, especially among researchers working on high-throughput screening platforms.

The growing importance of cheminformatics and AI-assisted molecular design has brought renewed attention to compounds like 1-(4-chlorophenyl)methyl-6-fluoro-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one. Its structural features appear in numerous patent applications, particularly in areas related to tyrosine kinase inhibition – one of the most searched therapeutic targets in current literature. The compound's chiral centers also make it relevant to discussions about enantioselective synthesis, a consistently trending topic in organic chemistry forums.

As research continues to evolve, this compound's potential applications in bioconjugation chemistry and prodrug development are being actively explored, matching current search trends in pharmaceutical sciences. Its balanced combination of lipophilicity and hydrogen bonding capacity makes it a valuable subject for studies on membrane permeability – a critical parameter in drug absorption that generates substantial search traffic in pharmacological databases.